4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine

• IUPAC Name: 4-[2-nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine
• InChI: InChI=1S/C10H6F3N3O2S/c11-10(12,13)5-1-2-6(8(3-5)16(17)18)7-4-19-9(14)15-7/h1-4H,(H2,14,15)
• InChI Key: UMWNYCKZWIATOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])C2=CSC(=N2)N
• Molecular Formula: C10H6F3N3O2S
• Molecular Weight: 289.24 g/mol

Description

4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine, also known as NTPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. NTPTA is a thiazole derivative that has a nitro group and a trifluoromethyl group attached to its phenyl ring. This compound has shown promising results in various research studies, particularly in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine is not fully understood. However, it is believed to act as a competitive inhibitor of enzymes such as tyrosinase by binding to the active site of the enzyme. This results in the inhibition of the enzyme's activity, which leads to a reduction in the production of melanin.
Biochemical and Physiological Effects:
4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine has been shown to exhibit a range of biochemical and physiological effects. In addition to its inhibitory activity against enzymes such as tyrosinase, 4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine has also been shown to exhibit antioxidant activity. This makes it a potential candidate for the treatment of oxidative stress-related disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine is its high purity and stability, which makes it suitable for use in various laboratory experiments. However, one of the limitations of 4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine is its relatively high cost, which may limit its use in some research studies.

Future Directions

There are several future directions for the research on 4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine. One potential area of interest is its potential as a drug candidate for the treatment of hyperpigmentation disorders such as melasma. Further studies are needed to determine the efficacy and safety of 4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine in this context. Additionally, the antioxidant activity of 4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine makes it a potential candidate for the treatment of oxidative stress-related disorders such as Alzheimer's disease. Further studies are needed to determine the mechanism of action and potential therapeutic applications of 4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine in this context.

Synthesis Methods

4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine can be synthesized through a multistep process involving the reaction of 2-aminothiazole with 2-chloro-4-nitrophenyl trifluoromethyl sulfone. The reaction yields 4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine as a yellow crystalline solid with a purity of over 98%.

Scientific Research Applications

4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine has been extensively studied for its potential applications in scientific research. One of the major areas of interest is its potential as a drug candidate. 4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine has been shown to exhibit potent inhibitory activity against various enzymes, including tyrosinase, which is involved in the production of melanin. This makes 4-[2-Nitro-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine a potential candidate for the treatment of hyperpigmentation disorders such as melasma.